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Compound of Interest

Compound Name: Tribenzylsilane

Cat. No.: B167443

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal
considerations for Tribenzylsilane (CAS No. 1747-92-8). The information is intended to
support laboratory safety protocols and promote responsible chemical management.

Chemical and Physical Properties

Tribenzylsilane is an organosilicon compound with the chemical formula C21H22Si.[1][2] It is
characterized by the presence of three benzyl groups and one hydrogen atom attached to a
central silicon atom. Organosilanes like Tribenzylsilane are noted for their unique properties,
including thermal stability and reactivity, which make them valuable in various industrial and
research applications, including as reducing agents and intermediates in the synthesis of
silicone-based materials.[3]

Table 1: Physical and Chemical Properties of Tribenzylsilane
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Property Value Reference
CAS Number 1747-92-8 [4]
Molecular Formula C21H22Si [1]12]

White to light yellow powder or
Appearance [5]

crystals
Purity >98.0% (GC) [5]
Melting Point 88.0t0 92.0 °C [5]

Note: Specific data on boiling point, density, vapor pressure, and water solubility for
Tribenzylsilane are not readily available in the searched literature. Organosilanes are
generally characterized by low toxicity and high chemical stability.[6]

Hazard Identification and Toxicological Information

While specific toxicological data such as LD50 (median lethal dose) for Tribenzylsilane is not
available in the reviewed literature, the available Safety Data Sheets (SDS) for Tribenzylsilane
and similar compounds indicate potential hazards.

Primary Hazards:

« Skin Irritation: May cause skin irritation upon contact.[5]

o Eye Irritation: May cause serious eye irritation.

o Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[7]

Table 2: Summary of Toxicological Data (Data for Tribenzylsilane is not available, general
information for organosilanes is provided)
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STOT: Specific Target Organ Toxicity

Due to the lack of specific data, it is prudent to handle Tribenzylsilane with the same

precautions as other potentially hazardous research chemicals.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of Tribenzylsilane.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when working with Tribenzylsilane.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols
are generated, a NIOSH-approved respirator is

recommended.

3.2. Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with skin and eyes.[8]

Avoid breathing dust.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[9]

Keep containers tightly closed when not in use.[10]

Logical Workflow for Handling Tribenzylsilane
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Caption: Workflow for the safe handling of Tribenzylsilane.
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3.3. Storage

» Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed.[10]

o Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[7][8]

Reactivity and Stability

 Stability: Stable under normal conditions.[8]

Reactivity: As a hydrosilane, Tribenzylsilane can react with strong oxidizing agents. The
silicon-hydrogen bond is susceptible to cleavage.

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and
carbon dioxide.[7][8]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,
carbon dioxide, and silicon oxides.

Hazardous Polymerization: Hazardous polymerization does not occur.[8]
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Caption: Potential hydrolysis and condensation pathway of Tribenzylsilane.

Accidental Release Measures
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In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

5.1. Spill Cleanup Protocol

o Evacuate: Immediately evacuate the area and restrict access.

o Ventilate: Ensure adequate ventilation.

o Personal Protection: Wear appropriate PPE as outlined in Table 3.

o Containment: For solid spills, avoid generating dust. For liquid spills, use an inert absorbent
material to contain the spill.[11]

o Cleanup: Carefully sweep or scoop up the spilled material and place it into a suitable,
labeled container for disposal.[8]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.[9]

Emergency Response Workflow for a Chemical Spill
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Caption: Emergency workflow for a chemical spill.
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Disposal Considerations

Chemical waste must be disposed of in accordance with all applicable regulations. Do not
dispose of Tribenzylsilane down the drain or in the regular trash.

6.1. Waste Disposal Protocol

o Collection: Collect waste Tribenzylsilane and any contaminated materials in a designated,
labeled, and sealed container.

o Labeling: Clearly label the waste container with the chemical name and associated hazards.
o Storage: Store the waste container in a designated hazardous waste accumulation area.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
[10]

The primary disposal method for chlorosilane-contaminated waste is often hydrolysis followed
by neutralization.[12] A similar approach may be considered for Tribenzylsilane, where
controlled hydrolysis would convert it to less reactive siloxanes.

Environmental Information

Specific ecotoxicological data for Tribenzylsilane is not readily available. However, based on
its low water solubility, it is not likely to be mobile in soil, and spillage is unlikely to penetrate the
soil.[7] Organosilicon compounds are generally considered to have low environmental impact,
but it is crucial to prevent their release into the environment.[13]

Table 4: Environmental Fate and Ecotoxicity (General Information)
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Parameter Result Remarks Reference
Persistence and ) Not readily

. Insoluble in water.[7] )
Degradability biodegradable.

_ _ May have some
Bioaccumulative

) potential to
Potential )
bioaccumulate.[7]
Low mobility is
Mobility in Soil expected due to low [7]
water solubility.
. ) Do not empty into
Ecotoxicity No data available. [7]

drains.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for
professional safety training and judgment. Always consult the most current Safety Data Sheet
(SDS) for Tribenzylsilane from the manufacturer and follow all applicable institutional and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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